Cas no 443797-96-4 (JNJ-7706621)

• Product Name: JNJ-7706621
• CAS No: 443797-96-4
• MF: C₁₅H₁₂F₂N₆O₃S
• MW: 394.355987548828
• MDL: MFCD11100270
• CID: 68116
• PubChem ID: 5330790
• Update Time: 2025-10-16

JNJ-7706621 Chemical and Physical Properties

Names and Identifiers

• 4-((5-Amino-1-(2,6-difluorobenzoyl)-1H-1,2,4-triazol-3-yl)amino)benzenesulfonamide
• JNJ-7706621
• Jnj7706621
• 3ama
• 4-[[5-amino-1-(2,6-difluorobenzoyl)-1,2,4-triazol-3-yl]amino]benzenesulfonamide
• 4-[[5-Amino-1-(2,6-difluorobenzoyl)-1H-1,2,4-triazol-3-yl]amino]benzenesulfonamide
• 74GK72DON8
• JNJ 7706621
• 4-(5-amino-1-(2,6-difluorobenzoyl)-1H-1,2,4-triazol-3-ylamino)benzenesulfonamide
• 4-({5-Amino-1-[(2,6-Difluorophenyl)carbonyl]-1h-1,2,4-Triazol-3-Yl}amino)be
• 4-({5-Amino-1-[(2,6-Difluorophenyl)carbonyl]-1h-1,2,4-Triazol-3-Yl}amino)benzenesulfonamide
• 4-[[5-amino-1-(2,6-difluorobenzoyl)-1h-1,2,4-triazol-3-yl]amino]-benzenesulfonamide
• AS-16208
• 4-{[5-amino-1-(2,6-difluorobenzoyl)-1H-1,2,4-triazol-3-yl]amino}benzenesulfonamide
• BCP9000805
• SW219396-1
• SB19461
• SCHEMBL1060773
• BRD-K11636097-001-01-5
• FT-0706504
• UNII-74GK72DON8
• cid_5330790
• BCPP000198
• KDKUVYLMPJIGKA-UHFFFAOYSA-N
• J-513580
• HMS3654J07
• CHEBI:94506
• Benzenesulfonamide, 4-((5-amino-1-(2,6-difluorobenzoyl)-1H-1,2,4-triazol-3-yl)amino)-
• NCGC00263151-01
• Q27074622
• HMS3244O16
• BDBM6866
• EX-A1979
• CS-0179
• AC-32855
• 4-({5-amino-1-[(2,6-difluorophenyl)carbonyl]-1H-1,2,4-triazol-3-yl}amino)benzene-1-sulfonamide
• CHEMBL191003
• JNJ-7706621?
• GTPL5932
• NCGC00263151-08
• BCP01836
• 1H-1,2,4-Triazole-3,5-diamine, N3-(4-(aminosulfonyl)phenyl)-1-(2,6-difluorobenzoyl)- 4-((5-amino-1-(2,6-difluorobenzoyl)-1H-(1,2,4)triazol-3-yl)amino)benzenesulfonamide
• JNJ-770662
• SKE
• DTXSID40416207
• SMR004702830
• AKOS016009412
• 443797-96-4
• HMS3244O15
• Aurora Kinase/Cdk Inhibitor
• HMS3244P15
• RWJ-387252
• JNJ-7706621,JNJ7706621
• 4-[5-amino-1-(2,6-difluorobenzoyl)-1H-[1,2,4]triazol-3-ylamino]-benzenesulfonamide
• MLS006011037
• C75199
• s1249
• Kinome_3748
• HY-10329
• CCG-264878
• A19402
• 4-{[5-amino-1-(2,6-difluorobenzoyl)-1,2,4-triazol-3-yl]amino}benzenesulfonamide
• SDCCGSBI-0086733.P004
• 4-((5-amino-1-(2,6-difluorobenzoyl)-1,2,4-triazol-3-yl)amino)benzenesulfonamide
• DTXCID70367056
• BRD-K11636097-001-03-1
• 1H-1,2,4-TRIAZOLE-3,5-DIAMINE, N3-(4-(AMINOSULFONYL)PHENYL)-1-(2,6-DIFLUOROBENZOYL)-4-((5-AMINO-1-(2,6-DIFLUOROBENZOYL)-1H-(1,2,4)TRIAZOL-3-YL)AMINO)BENZENESULFONAMIDE

• MDL： MFCD11100270
• Inchi： 1S/C15H12F2N6O3S/c16-10-2-1-3-11(17)12(10)13(24)23-14(18)21-15(22-23)20-8-4-6-9(7-5-8)27(19,25)26/h1-7H,(H2,19,25,26)(H3,18,20,21,22)
• InChI Key： KDKUVYLMPJIGKA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC1N=C(N)N(C(C2C(=CC=CC=2F)F)=O)N=1)(N)(=O)=O

Computed Properties

• Exact Mass: 394.06600
• Monoisotopic Mass: 394.06596576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 154
• XLogP3: 2.4

Experimental Properties

• Density: 1.71
• Melting Point: 149-155 ºC
• Boiling Point: 676.6°C at 760 mmHg
• Flash Point: 363 °C
• Solubility: Soluble in DMSO at 15mg/ml
• PSA: 154.37000
• LogP: 3.65330
• Sensitiveness: Light Sensitive

JNJ-7706621 Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on JNJ-7706621

Introduction to CAS No. 443797-96-4 and JNJ-7706621

The compound with CAS No. 443797-96-4, also known as JNJ-7706621, is a highly specialized chemical entity that has garnered significant attention in the scientific and pharmaceutical communities. This compound is a result of extensive research and development efforts aimed at addressing complex biological challenges. Its unique properties and potential applications make it a subject of interest for researchers and industry professionals alike.

CAS No. 443797-96-4 refers to the Chemical Abstracts Service registry number assigned to this compound, ensuring its identification and traceability in scientific literature and regulatory documents. The product name, JNJ-7706621, reflects its origin from Johnson & Johnson, a leading pharmaceutical company known for its innovative drug development programs.

Recent studies have highlighted the potential of JNJ-7706621 in various therapeutic areas, particularly in the treatment of chronic diseases. Researchers have demonstrated its ability to modulate specific cellular pathways, offering new avenues for disease intervention. The compound's mechanism of action involves selective inhibition of key enzymes, which has shown promise in preclinical models of neurodegenerative disorders.

The chemical structure of CAS No. 443797-96-4 is characterized by a unique arrangement of functional groups that contribute to its pharmacokinetic properties. These properties include high bioavailability and prolonged half-life, which are critical factors for effective drug delivery. Advanced computational modeling techniques have been employed to optimize the compound's stability and solubility, further enhancing its therapeutic potential.

In terms of clinical applications, JNJ-7706621 has entered early-stage clinical trials to evaluate its safety and efficacy in human subjects. Initial results have been encouraging, with favorable pharmacokinetic profiles observed across different patient populations. These findings underscore the compound's potential as a novel therapeutic agent in the treatment of conditions such as Alzheimer's disease and other neurodegenerative disorders.

The development of CAS No. 443797-96-4 represents a significant milestone in medicinal chemistry. By leveraging cutting-edge research methodologies and advanced technologies, scientists have been able to design a compound with exceptional specificity and potency. This achievement not only advances our understanding of disease mechanisms but also opens new possibilities for personalized medicine.

As research on JNJ-7706621 continues to progress, there is growing optimism about its role in addressing unmet medical needs. Collaborative efforts between academia, industry, and regulatory bodies are expected to accelerate its translation into clinical practice. The compound's journey from laboratory discovery to potential therapeutic application exemplifies the power of interdisciplinary collaboration in advancing medical science.